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Compound of Interest

Compound Name: FMF-01-086-2

CAS No.: 2135622-31-8

Cat. No.: B607484 Get Quote
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Event Immediate Action

Skin Contact

Wash immediately with soap and copious water

for 15 minutes. Do not scrub vigorously (avoids

abrading skin barrier). Remove contaminated

clothing.[1][2]

Eye Contact

Rinse cautiously with water for 15 minutes,

lifting eyelids. Remove contact lenses if present.

[1] Seek medical attention.

Inhalation

Evacuate to fresh air.[1][2] If breathing is

difficult, give oxygen. Evaluation by medical

personnel is mandatory due to the acrylamide

warhead.

Spill (Solid)

Dampen with a wet paper towel (to prevent

dust) and wipe up. Do not dry sweep. Place in a

sealed hazardous waste bag.

Spill (Solution)

Absorb with inert material (vermiculite/chem-

mats). Clean surface with 10% bleach followed

by 70% ethanol.

Risk Assessment & Hazard Identification
Scientific Rationale: FMF-01-086-2 is not a generic reagent; it is a targeted covalent inhibitor

(TCI) designed to form an irreversible bond with cysteine residues (specifically targeting Aurora

Kinases A/B/C) [1, 2].

Chemical Hazard Profile
Warhead: Acrylamide (Electrophilic).

Reactivity: Michael Acceptor. Forms irreversible covalent bonds with nucleophiles (SH-

groups).

Potency: Nanomolar (IC50 ≈ 29–63 nM).
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Toxicological Concern:

Sensitizer: Potential for haptenization (immune response triggering) upon skin contact due

to protein adduct formation [3].

Cytotoxicity: Potent anti-proliferative agent; disrupts cell cycle (G2/M arrest).

DOT Diagram: Mechanism of Covalent Hazard
Visualizing why this compound requires specific handling beyond standard inhibitors.
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Caption: The acrylamide moiety of FMF-01-086-2 acts as a "warhead," creating permanent

bonds with biological proteins, necessitating strict barrier protection.

PPE Selection & Justification
Protocol designed to prevent contact with the electrophilic warhead.
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PPE Category Specification Scientific Justification

Hand Protection
Double Nitrile Gloves (min 0.11

mm thickness).

Permeation Resistance:

Covalent inhibitors dissolved in

DMSO can penetrate single

layers. The outer glove

protects against the chemical;

the inner glove protects

against the solvent.

Respiratory

Fume Hood (Class II) or

N95/P100 (if hood

unavailable).

Dust Control: As a solid, the

acrylamide warhead poses an

inhalation risk. Once in

solution, vapor pressure is low,

but aerosols remain a risk.

Eye Protection

Chemical Splash Goggles or

Safety Glasses with Side

Shields.

Mucosal Protection: Prevents

irreversible alkylation of

corneal proteins.

Body Protection
Lab Coat (Buttoned, Tyvek

sleeves recommended).

Skin Barrier: Prevents

incidental contact with

wrists/forearms during

pipetting.

Operational Handling Protocol
Objective: Maintain compound integrity while ensuring zero exposure.

A. Weighing & Solubilization (Critical Step)
Most exposure accidents occur during the transition from solid to liquid state.

Preparation: Allow the vial to warm to room temperature before opening (prevents

condensation and hydrolysis of the acrylamide).

Environment: Perform all weighing inside a certified chemical fume hood.

Static Control: Use an anti-static gun if the powder is flighty.
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Solvent Addition:

Solvent: DMSO (Dimethyl sulfoxide) is the preferred solvent.

Technique: Add DMSO to the powder. Do not dump powder into DMSO.

Note: FMF-01-086-2 is hydrophobic; vortexing may be required.

Aliquot Storage: Immediately aliquot into single-use volumes to avoid freeze-thaw cycles

which can degrade the reactive warhead.

B. Experimental Usage (In Vitro/Cellular)[3]
Concentration: Typical IC50 is ~30–60 nM [1]. Stock solutions are often 10 mM.

Dilution: Perform serial dilutions in DMSO first, then transfer to media.

Inactivation: Any leftover working solution containing media/buffer should be treated as

hazardous waste.

DOT Diagram: Safe Handling Workflow
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Caption: Step-by-step workflow to minimize warhead degradation and user exposure.

Waste Disposal & Deactivation
Principle: Covalent inhibitors must be destroyed, not just diluted.

Solid Waste: Tips, tubes, and weigh boats contaminated with FMF-01-086-2 must be

incinerated. Label as "Toxic/Covalent Inhibitor."

Liquid Waste: Collect in a dedicated carboy. Do not pour down the drain.

Chemical Deactivation (Spills): Treat surface with a solution of 10% Bleach (Sodium

Hypochlorite) or a specific nucleophile scavenger (like cysteine or glutathione solution) if

available, to "quench" the reactive acrylamide group before cleaning [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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